![molecular formula C13H13ClN2O2S B231933 N-(5-chloropyridin-2-yl)-4-ethylbenzenesulfonamide](/img/structure/B231933.png)
N-(5-chloropyridin-2-yl)-4-ethylbenzenesulfonamide
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Overview
Description
N-(5-chloropyridin-2-yl)-4-ethylbenzenesulfonamide, also known as CPES, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of N-(5-chloropyridin-2-yl)-4-ethylbenzenesulfonamide is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death. This compound has also been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase, which is involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the inhibition of enzyme activity, and the potential to act as an adsorbent for pollutants. However, further research is needed to fully understand the effects of this compound on various biological systems.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloropyridin-2-yl)-4-ethylbenzenesulfonamide in lab experiments is its potential applications in various fields, including medicinal chemistry, material science, and environmental science. However, one limitation is the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on N-(5-chloropyridin-2-yl)-4-ethylbenzenesulfonamide, including the development of novel anticancer agents based on this compound, the synthesis of novel materials using this compound as a building block, and the development of this compound-based adsorbents for the removal of pollutants from water. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.
Synthesis Methods
N-(5-chloropyridin-2-yl)-4-ethylbenzenesulfonamide can be synthesized using different methods, including the reaction of 5-chloro-2-aminopyridine with 4-ethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 5-chloro-2-aminopyridine with 4-ethylbenzenesulfonyl isocyanate in the presence of a base such as triethylamine. Both methods result in the formation of this compound, which can be purified using various techniques such as recrystallization or column chromatography.
Scientific Research Applications
N-(5-chloropyridin-2-yl)-4-ethylbenzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, this compound has been used as a building block for the synthesis of novel materials with potential applications in electronic devices. In environmental science, this compound has been studied as a potential adsorbent for the removal of pollutants from water.
Properties
Molecular Formula |
C13H13ClN2O2S |
---|---|
Molecular Weight |
296.77 g/mol |
IUPAC Name |
N-(5-chloropyridin-2-yl)-4-ethylbenzenesulfonamide |
InChI |
InChI=1S/C13H13ClN2O2S/c1-2-10-3-6-12(7-4-10)19(17,18)16-13-8-5-11(14)9-15-13/h3-9H,2H2,1H3,(H,15,16) |
InChI Key |
ILCCLCAKGUTEND-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)Cl |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)Cl |
solubility |
8.3 [ug/mL] |
Origin of Product |
United States |
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